Cas no 1934361-21-3 (6-Azaspiro[3.4]octane-7-carboxylic acid)

• Product Name: 6-Azaspiro[3.4]octane-7-carboxylic acid
• CAS No: 1934361-21-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5104561
• Update Time: 2025-10-17

6-Azaspiro[3.4]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octane-7-carboxylic acid

• Inchi： 1S/C8H13NO2/c10-7(11)6-4-8(5-9-6)2-1-3-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： QKGIRWYRLBUVOY-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(O)=O)NC2)CC1

Additional information on 6-Azaspiro[3.4]octane-7-carboxylic acid

Introduction to 6-Azaspiro[3.4]octane-7-carboxylic acid (CAS No. 1934361-21-3)

6-Azaspiro[3.4]octane-7-carboxylic acid, with the CAS number 1934361-21-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique spirocyclic structure of 6-Azaspiro[3.4]octane-7-carboxylic acid makes it an intriguing candidate for the development of new drugs targeting various diseases.

The chemical structure of 6-Azaspiro[3.4]octane-7-carboxylic acid consists of a six-membered azaspiro ring fused to a four-membered ring, with a carboxylic acid group attached to the spiro center. This configuration imparts specific chemical and physical properties that are crucial for its biological activity and potential pharmaceutical applications. The compound's spirocyclic framework provides enhanced stability and conformational rigidity, which can improve its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 6-Azaspiro[3.4]octane-7-carboxylic acid in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, sensory perception, and immune responses. The ability of 6-Azaspiro[3.4]octane-7-carboxylic acid to interact with GPCRs makes it a promising candidate for the development of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, 6-Azaspiro[3.4]octane-7-carboxylic acid has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and certain types of cancer. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress suggests its potential as an anti-inflammatory agent.

The synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid has been optimized through various synthetic routes, allowing for efficient large-scale production. One common approach involves the use of ring-closing metathesis (RCM) reactions to form the spirocyclic core, followed by selective functionalization steps to introduce the carboxylic acid group. These synthetic methods have been refined to ensure high yields and purity, making the compound readily available for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Azaspiro[3.4]octane-7-carboxylic acid. Early results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 6-Azaspiro[3.4]octane-7-carboxylic acid extend beyond its direct therapeutic effects. The compound's unique chemical structure also makes it an excellent scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers are actively exploring structural modifications to improve the compound's potency, selectivity, and pharmacokinetic properties.

In conclusion, 6-Azaspiro[3.4]octane-7-carboxylic acid (CAS No. 1934361-21-3) represents a promising new addition to the arsenal of compounds being developed for pharmaceutical applications. Its unique spirocyclic structure, combined with its diverse biological activities, positions it as a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, the future prospects for this compound appear highly promising.